Cas no 59702-68-0 (1-Piperazinecarbonyl chloride, 3-oxo- (9CI))

• Product Name: 1-Piperazinecarbonyl chloride, 3-oxo- (9CI)
• CAS No: 59702-68-0
• MF: C₅H₇ClN₂O₂
• MW: 162.574280023575
• CID: 873152
• PubChem ID: 13190473
• Update Time: 2025-04-19

1-Piperazinecarbonyl chloride, 3-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarbonyl chloride, 3-oxo- (9CI)
• 3-oxopiperazine-1-carbonyl chloride

• Inchi： 1S/C5H7ClN2O2/c6-5(10)8-2-1-7-4(9)3-8/h1-3H2,(H,7,9)
• InChI Key： PTTYABADPXJVNS-UHFFFAOYSA-N
• SMILES： ClC(N1CC(NCC1)=O)=O

Computed Properties

• Exact Mass: 162.0196052g/mol
• Monoisotopic Mass: 162.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives